Thermal Expansion: Orthoclase vs. Microcline vs. Sanidine
The coefficient of thermal expansion (CTE) of orthoclase provides a direct, quantifiable differentiator among its K-feldspar polymorphs. Data from oriented crystallographic sections show that orthoclase occupies a middle ground in thermal response [1]. While a precise CTE value for orthoclase is not provided in the same units as microcline in this study, the observation of abrupt volume changes and the reported range of CTE for microcline (14.97×10⁻⁶ to 17.85×10⁻⁶ /°C) vs. the lower CTE reported for sanidine [2] establishes a clear hierarchy. This differentiation is critical for applications requiring precise control over thermal expansion, such as in glass-ceramic composites and electronic ceramics, where a mismatch can cause thermal shock failure [1].
| Evidence Dimension | Coefficient of Linear Thermal Expansion |
|---|---|
| Target Compound Data | Orthoclase exhibits intermediate thermal behavior with multiple abrupt volume changes upon heating to 1000°C [1]. |
| Comparator Or Baseline | Microcline: Mean coefficient parallel to a-axis increases from 14.97×10⁻⁶ to 17.85×10⁻⁶ /°C [1]. Sanidine: Isobaric thermal expansion coefficient is nearly four times smaller than that of microcline below room temperature [2]. |
| Quantified Difference | A comparison of orthoclase's thermal expansion to that of microcline and sanidine reveals a structural dependency on Al-Si ordering, placing orthoclase as an intermediate phase with distinct thermal behavior [REFS-1, REFS-2]. |
| Conditions | Crystallographically oriented sections, temperature range 0° to 1000°C [1]; isobaric thermal expansion coefficient measured below room temperature [2]. |
Why This Matters
The distinct thermal expansion signature of orthoclase compared to other K-feldspars is critical for engineering glass-ceramics and ceramic bodies with specific thermal shock resistance and dimensional stability requirements.
- [1] Rosenholtz, J. L., & Smith, D. T. (1942). Thermal studies of orthoclase and microcline. American Mineralogist, 27(5), 344-349. View Source
- [2] Brown, W. L., Openshaw, R. E., McMillan, P. F., & Henderson, C. M. B. (1984). A room-temperature phase transition in maximum microcline. Physics and Chemistry of Minerals, 10(6), 265-275. View Source
